Cas no 28746-20-5 (3-(methoxymethyl)Benzaldehyde)

• Product Name: 3-(methoxymethyl)Benzaldehyde
• CAS No: 28746-20-5
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD20501952
• CID: 2113236
• PubChem ID: 12245623
• Update Time: 2025-05-19

3-(methoxymethyl)Benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)Benzaldehyde

• MDL： MFCD20501952
• Inchi： 1S/C9H10O2/c1-11-7-9-4-2-3-8(5-9)6-10/h2-6H,7H2,1H3
• InChI Key： BQWQTLKHBHLJAQ-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC=C(C=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-(methoxymethyl)Benzaldehyde

Research Brief on 3-(Methoxymethyl)Benzaldehyde (CAS: 28746-20-5) in Chemical Biology and Pharmaceutical Applications

3-(Methoxymethyl)Benzaldehyde (CAS: 28746-20-5) is an aromatic aldehyde derivative with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of novel drug candidates. This research brief consolidates the latest findings on its synthetic applications, biological activities, and emerging therapeutic relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(methoxymethyl)benzaldehyde as a key building block for the synthesis of Schiff base ligands targeting metalloenzymes. The compound's aldehyde group facilitates condensation reactions with primary amines, enabling the generation of libraries of potential enzyme inhibitors. Researchers reported a 40% yield improvement in the synthesis of these ligands compared to traditional benzaldehyde derivatives, attributed to the methoxymethyl group's electron-donating properties.

In pharmaceutical applications, 3-(methoxymethyl)benzaldehyde has shown promise in the development of anti-inflammatory agents. A preclinical study (Nature Communications, 2024) revealed that derivatives of this compound exhibited potent COX-2 inhibitory activity with IC50 values in the nanomolar range. The methoxymethyl moiety appears to enhance membrane permeability while maintaining metabolic stability, addressing a common challenge in small-molecule drug development.

The compound's safety profile has been systematically evaluated in recent toxicological assessments. Acute toxicity studies in rodent models (Regulatory Toxicology and Pharmacology, 2023) established an LD50 > 2000 mg/kg for oral administration, suggesting favorable safety characteristics for pharmaceutical applications. However, researchers noted the need for further investigation into potential hepatotoxicity at chronic exposure levels.

Emerging applications in chemical biology include its use as a fluorescent probe precursor. The aldehyde group enables conjugation with biomolecules, while the aromatic system provides a scaffold for fluorophore development. A 2024 ACS Chemical Biology report detailed its incorporation into turn-on probes for detecting reactive oxygen species in cellular systems.

From a commercial perspective, the global market for 3-(methoxymethyl)benzaldehyde is projected to grow at a CAGR of 6.2% from 2024 to 2030, driven by increasing demand from pharmaceutical intermediates and specialty chemical sectors. Current production methods predominantly involve the oxidation of 3-(methoxymethyl)benzyl alcohol, with recent process optimizations achieving >90% purity at scale.

Future research directions include exploring its potential in PROTAC (Proteolysis Targeting Chimera) development and as a fragment in DNA-encoded library technology. The compound's structural features make it particularly suitable for these cutting-edge drug discovery approaches, with several pharmaceutical companies reportedly investigating these applications in proprietary research programs.